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Compound of Interest

3-[(Isopropylamino)sulfonyl]-4-
Compound Name:
methoxybenzoic acid

CAS No.: 701253-01-2

Cat. No.: B2921723

Get Quote

In-Depth Hazard Assessment and Handling Guide
for 4-Methoxy-3-[(propan-2-yl)sulfamoyl]benzoic
acid

Executive Summary

CAS 701253-01-2, chemically identified as 4-methoxy-3-[(propan-2-yl)sulfamoyl]benzoic acid
(or 3-[(isopropylamino)sulfonyl]-4-methoxybenzoic acid), is a specialized organic
compound frequently utilized as an intermediate in pharmaceutical synthesis and drug
discovery[1]. As a sulfonamide-containing benzoic acid derivative, it presents specific
physicochemical properties that dictate its handling, storage, and safety protocols[1]. This
whitepaper transcends a standard 16-section Safety Data Sheet (SDS) by providing
researchers and safety officers with a mechanistic understanding of the compound's hazards,
ensuring that laboratory protocols are both self-validating and scientifically grounded.

Physicochemical Profiling & Structural Causality
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Understanding the physical properties of CAS 701253-01-2 is essential for predicting its

behavior in laboratory environments. The compound typically presents as a solid powder.

: . :

Property Value Causality / Implication
Unique identifier for safety
CAS Number 701253-01-2 ) )
tracking and inventory.
Indicates potential for SOx and
Molecular Formula C11H15sNOsS NOXx emissions upon
combustion[1].
] Moderately sized organic
Molecular Weight 273.31 g/mol , ,
intermediate[1].
Relevant for LC-MS
Monoisotopic Mass 273.0671 Da identification and purity
validation[2].
Suggests moderate
Predicted XlogP 1.2 lipophilicity; low risk of severe

bioaccumulation[2].

Storage Temperature

Room Temperature (RT)

Stable under standard
laboratory conditions; avoid

extreme heat[3].

Structural Causality

The molecule features three distinct functional groups that govern its reactivity and safety

profile:

e Carboxylic Acid (-COOH): Imparts mild acidic properties. In aqueous environments or upon

contact with mucous membranes, it can act as a localized irritant by disrupting cellular lipid

bilayers.

o Sulfonamide Group (-SOz2NH-): Sulfonamides are well-known pharmacophores but can also

trigger hypersensitivity reactions (sulfa allergies) in susceptible individuals[1]. Direct dermal

or inhalation exposure must be minimized to prevent immune sensitization.
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o Methoxy Group (-OCHs): An electron-donating group on the aromatic ring that influences the
compound's electronic distribution and solubility, making it soluble in polar organic solvents
(e.g., DMSO, DMF) but less soluble in non-polar solvents.

Toxicological Mechanisms & Hazard Assessment

While CAS 701253-01-2 is not classified as a highly lethal poison, its structural components
necessitate strict handling precautions.

o Skin and Eye Irritation: The acidic nature of the benzoic acid moiety can cause localized
inflammation (erythema) upon direct contact with the skin or eyes.

o Respiratory Tract Irritation: Because the compound is supplied as a powder, aerosolized
particulates can be easily inhaled if mishandled. The deposition of these acidic particulates in
the respiratory tract can cause coughing, mucosal irritation, and shortness of breath.

e Sensitization Risk: Due to the presence of the sulfonamide group[1], repeated exposure may
lead to immune-mediated sensitization. Once sensitized, an individual may experience
severe allergic reactions upon subsequent exposures, even at trace concentrations.

Operational Safety Protocols

To ensure a self-validating safety system, the following step-by-step methodologies must be
strictly adhered to. Every action is designed to mitigate the specific structural hazards identified
above.

Protocol A: Routine Handling and Storage

» Engineering Controls: Always handle the powder inside a certified chemical fume hood to
prevent the aerosolization of particulates into the laboratory environment.

» Personal Protective Equipment (PPE):

o Gloves: Don nitrile gloves (minimum 0.11 mm thickness) to prevent dermal contact and
potential sensitization.

o Eye Protection: Wear tight-fitting chemical safety goggles to protect against accidental
powder dispersion.
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o Respirator: If handling outside a fume hood is absolutely necessary, an N95 or P100
particulate respirator is required to prevent inhalation.

o Storage: Store in a tightly sealed container at room temperature[3]. Keep away from strong
oxidizing agents and moisture to prevent chemical degradation and caking.

Protocol B: Emergency Spill Response

In the event of a powder spill, the primary objective is to prevent aerosolization and subsequent
inhalation or dermal exposure.

o Evacuate and Isolate: Immediately clear unprotected personnel from the immediate vicinity
of the spill.

e Don PPE: Ensure the spill responder is wearing a particulate respirator, safety goggles, and
double nitrile gloves.

o Containment: Do not dry sweep, as the mechanical action will aerosolize the acidic powder.
Instead, gently cover the spill with a damp absorbent material (e.g., wet sand or vermiculite)
to suppress dust.

o Collection: Use a non-sparking plastic scoop to transfer the wetted material into a
designated, sealable hazardous waste container.

o Decontamination: Wash the spill area thoroughly with soap and water, ensuring all residual
acidic traces are neutralized and removed.

» Disposal: Label the container clearly and dispose of it in accordance with local environmental
regulations for sulfonamide-containing organic waste.

Workflows & Visualizations

The following diagrams map the logical progression for exposure response and spill
neutralization, ensuring rapid, error-free decision-making in high-stress scenarios.
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Figure 1: Step-by-step emergency response workflow for CAS 701253-01-2 exposure.
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Figure 2: Sequential chemical spill containment and neutralization protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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